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Compound of Interest

Compound Name: Cholesteryl tridecanoate

Cat. No.: B15601624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl tridecanoate, a cholesterol ester, is a lipid molecule of significant interest in

various fields of research, including materials science and biochemistry. As a component of

liquid crystal formulations and a subject of study in lipid metabolism, a thorough understanding

of its chemical and physical properties is paramount for its effective application and

investigation. This technical guide provides a comprehensive overview of the core chemical

properties of cholesteryl tridecanoate, detailed experimental protocols for its synthesis and

analysis, and a visualization of its place within broader lipid metabolism pathways.

Core Chemical and Physical Properties
Cholesteryl tridecanoate is the ester formed from the condensation of cholesterol and

tridecanoic acid. Its chemical structure consists of the rigid steroid nucleus of cholesterol linked

to the flexible 13-carbon aliphatic chain of tridecanoic acid. This amphipathic nature gives rise

to its unique physical properties, including its liquid crystalline behavior.

Quantitative Data Summary
The following table summarizes the key quantitative chemical and physical properties of

cholesteryl tridecanoate.
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Property Value Reference(s)

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)

-10,13-dimethyl-17-[(2R)-6-

methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

tridecanoate

Synonyms

Cholest-5-en-3-ol (3β)-,

tridecanoate; Cholesterol

tridecylate

[1]

CAS Number 25605-87-2 [1]

Molecular Formula C₄₀H₇₀O₂ [1]

Molecular Weight 582.98 g/mol [1]

Appearance Solid [1]

Purity >99% [1]

Phase Transition Temperatures

Crystal to Smectic: 77.5 °C

Smectic to Cholesteric: 83.5

°C

[2]

Experimental Protocols
Synthesis of Cholesteryl Tridecanoate (General
Esterification Method)
This protocol describes a general method for the synthesis of cholesteryl esters via acid-

catalyzed esterification, which can be adapted for cholesteryl tridecanoate.

Materials:

Cholesterol

Tridecanoic acid
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Toluene (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve cholesterol and a 1.1 molar equivalent of tridecanoic acid in

anhydrous toluene.

With stirring, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2% of the

weight of tridecanoic acid).

Attach a Dean-Stark apparatus and a reflux condenser to the flask.

Heat the reaction mixture to reflux and continue heating until the theoretical amount of water

is collected in the Dean-Stark trap, indicating the completion of the reaction.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and again with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution and evaporate the solvent under reduced pressure to obtain the crude

cholesteryl tridecanoate.

Purification by Column Chromatography
Materials:
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Crude cholesteryl tridecanoate

Silica gel (60-120 mesh)

Hexane

Ethyl acetate

Procedure:

Prepare a slurry of silica gel in hexane and pack it into a chromatography column.

Dissolve the crude cholesteryl tridecanoate in a minimal amount of hexane.

Load the sample onto the top of the silica gel column.

Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane

and gradually increasing the concentration of ethyl acetate).

Collect fractions and monitor them by thin-layer chromatography (TLC) using a hexane:ethyl

acetate solvent system.

Combine the fractions containing the pure product and evaporate the solvent to yield purified

cholesteryl tridecanoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol provides a general workflow for the analysis of cholesteryl esters.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for lipid analysis (e.g., DB-17MS)

Procedure:
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Sample Preparation: Dissolve a small amount of cholesteryl tridecanoate in an appropriate

solvent like chloroform.

Injection: Inject an aliquot of the sample solution into the GC.

GC Conditions:

Injector Temperature: 280 °C

Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp to 300 °C at 10

°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ion Source Temperature: 230 °C

Electron Ionization (EI) energy: 70 eV

Mass Range: m/z 50-700

Signaling Pathways and Experimental Workflows
While specific signaling pathways directly involving cholesteryl tridecanoate are not

extensively documented, it is understood to be part of the broader cholesterol ester metabolic

pathway. Cholesterol esters are crucial for the storage and transport of cholesterol within the

body.

General Cholesterol Ester Metabolism
The following diagram illustrates the general pathway of cholesterol ester synthesis and

hydrolysis.
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Caption: General pathway of cholesterol ester synthesis and hydrolysis.

Experimental Workflow for Lipid Analysis
The following diagram outlines a typical workflow for the analysis of cholesteryl esters from a

biological sample.
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Caption: Experimental workflow for the analysis of cholesteryl esters.

Conclusion
This technical guide provides a foundational understanding of the chemical properties of

cholesteryl tridecanoate, along with practical experimental protocols for its synthesis and

analysis. While specific biological roles are still under investigation, its position within the
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broader context of lipid metabolism highlights its potential significance. The data and

methodologies presented herein are intended to serve as a valuable resource for researchers

and professionals engaged in the study and application of this and related lipid molecules.

Further research into the specific physical and biological properties of cholesteryl
tridecanoate is warranted to fully elucidate its potential in various scientific domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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